4-Iodo-1-methyl-5-propan-2-ylpyrazole

• IUPAC Name: 4-iodo-1-methyl-5-propan-2-ylpyrazole
• InChI: InChI=1S/C7H11IN2/c1-5(2)7-6(8)4-9-10(7)3/h4-5H,1-3H3
• InChI Key: JHFCDXGAAIIDED-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=NN1C)I
• Molecular Formula: C7H11IN2
• Molecular Weight: 250.08 g/mol

Description

4-Iodo-1-methyl-5-propan-2-ylpyrazole (IMPP) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. IMPP is a pyrazole derivative that has been synthesized using different methods. Its unique chemical structure makes it an ideal candidate for studying its mechanism of action, biochemical and physiological effects, and potential future directions for research.

Scientific Research Applications

Electrosynthesis

Electrosynthesis involving 4-iodo-substituted pyrazoles, such as 4-Iodo-1-methyl-5-propan-2-ylpyrazole, has been explored for the efficient synthesis of iodinated derivatives. These derivatives have been generated via iodination of corresponding precursors in aqueous solutions, showcasing the role of donor-acceptor properties and substituent positions in determining the process's efficiency. This area highlights the compound's utility in synthetic chemistry and material science for producing tailored iodine-substituted compounds (Lyalin et al., 2010).

Molecular Docking and Antimicrobial Activity

Research focusing on the structural interpretation of thiazole-pyrazole compounds related to 4-Iodo-1-methyl-5-propan-2-ylpyrazole has demonstrated their potential in antimicrobial activity. Detailed quantum chemical calculations and molecular docking analyses have been conducted to understand these compounds' selective antimicrobial activity. This research signifies the compound's relevance in developing new antimicrobial agents (Shanmugapriya et al., 2021).

Coordination Compounds and Catalytic Activities

The synthesis and characterization of coordination compounds derived from pyrazole-based ligands, including those similar to 4-Iodo-1-methyl-5-propan-2-ylpyrazole, have been a subject of interest. These compounds have shown potential in creating new materials with distinct chemical and physical properties, with applications ranging from catalysis to material science (Zhang et al., 2008).

Synthesis of Iodinated Derivatives

Efficient methods for synthesizing 4-iodo-substituted pyrazoles through iodination in heterophase mediums have been developed, demonstrating the compound's versatility and applicability in synthetic chemistry for producing structurally varied iodinated derivatives. This area of research is crucial for creating new molecules for further chemical exploration (Lyalin & Petrosyan, 2013).